Cas no 144125-09-7 ((S)-Cefamandole)

• Product Name: (S)-Cefamandole
• CAS No: 144125-09-7
• MF: C₁₈H₁₈N₆O₅S₂
• MW: 462.502720355988
• CID: 108624
• Update Time: 2024-01-24

(S)-Cefamandole Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[(hydroxyphenylacetyl)amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-,[6R-[6a,7b(S*)]]- (9CI)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(hydroxyphenylacetyl)amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, [6R-[6α,7β(S*)]]-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[(hydroxyphenylacetyl)amino]-3-[[(1-met...
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[(hydroxyphenylacetyl)amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methy
• Cefamandole Impurity 15
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(hydroxyphenylacetyl)amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, [6R-[6α,7β(S*)]]- (9CI)
• (S)-Cefamandole

• Inchi： 1S/C18H18N6O5S2/c1-23-18(20-21-22-23)31-8-10-7-30-16-11(15(27)24(16)12(10)17(28)29)19-14(26)13(25)9-5-3-2-4-6-9/h2-6,11,13,16,25H,7-8H2,1H3,(H,19,26)(H,28,29)/t11-,13+,16-/m1/s1
• InChI Key： OLVCFLKTBJRLHI-PVXIVEMSSA-N
• SMILES： C(C1=C(CS[C@]2([H])[C@H](NC(=O)[C@H](C3C=CC=CC=3)O)C(=O)N12)CSC1=NN=NN1C)(=O)O

Computed Properties

• Exact Mass: 462.07824

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• PSA: 150.54
• pka: 2.62±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems